1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20F2N2O3/c1-25-16-5-3-15(4-6-16)22-8-10-23(11-9-22)19(24)13-26-18-7-2-14(20)12-17(18)21/h2-7,12H,8-11,13H2,1H3
• InChI Key: BPPGQEJTAWJDTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H20F2N2O3
• Molecular Weight: 362.4 g/mol

Description

1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine, also known as DF-MP, is a chemical compound that belongs to the class of piperazine derivatives. It has been found to have potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine involves its binding to the 5-HT1A receptor, leading to the activation of downstream signaling pathways. This results in the modulation of various neurotransmitter systems, including serotonin, dopamine, and glutamate. 1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has been found to have anxiolytic and antidepressant effects, which are thought to be mediated through its interaction with the 5-HT1A receptor.
Biochemical and Physiological Effects
1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, leading to anxiolytic and antidepressant effects. It has also been found to modulate the activity of other neurotransmitter systems, including dopamine and glutamate. 1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.

Advantages and Limitations for Lab Experiments

1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is a selective serotonin receptor agonist, allowing for the study of the specific role of serotonin in various physiological and pathological processes. It has also been found to have good brain penetration and a long half-life, making it suitable for in vivo studies. However, 1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has some limitations, including its potential for off-target effects and its limited selectivity for the 5-HT1A receptor.

Future Directions

For research include the study of its potential therapeutic applications and the development of more selective and potent 5-HT1A receptor agonists.

Scientific Research Applications

1-[(2,4-difluorophenoxy)acetyl]-4-(4-methoxyphenyl)piperazine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective serotonin receptor agonist, specifically targeting the 5-HT1A subtype. This makes it a valuable tool for studying the role of serotonin in various physiological and pathological processes, including anxiety, depression, and schizophrenia.